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Compound Focus: Tiadinil

CAS No.: 223580-51-6

Cat. No.: S003940

Known Background of Tiadinil

The table below summarizes the core information available from the search results. Please note that this data

comes from a single, non-recent source [1]:

Feature Description

Compound Name Tiadinil

Primary Use A novel systemic plant activator for rice diseases [1].
Developer Nihon Nohyaku Co., Ltd. [1]
Mode of Action Induces the plant's own defense mechanism against pathogens (Systemic

Acquired Resistance) [1].

Target Diseases Rice blast and some rice bacterial diseases [1].
Application Nursery box and into-water applications [1].
Methods
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Feature Description
Toxicological Described as having a "favorable" profile [1].
Profile

Information Limitations and a Potential Lead

It is important to note that the key article identified is an abstract from 2006 [1]. The search results do not
contain contemporary studies discussing tiadinil's performance limitations, such as environmental

sensitivity, variability in field efficacy, or pathogen resistance.

A separate, more recent review article was found on a compound named Tilianin [2]. Despite the similar
name, this is a different molecule—a flavonoid glycoside investigated for treating cardiovascular disorders in

humans [2]. This highlights a potential for confusion in nomenclature during research.

How to Proceed with Your Research

Given the lack of directly available data, you may need to adopt a more foundational approach to build your

technical support center.

e Consult Specialized Databases: Deepen your literature search using platforms like Google Scholar,
Scopus, or Web of Science with focused keywords such as "tiadinil field performance," "plant
activator resistance," "SAR (Systemic Acquired Resistance) inducers stability," and "tiadinil
metabolite.”

¢ Investigate Broader Context: Research on the limitations of other plant activators or SAR inducers
can provide valuable analogies and troubleshooting frameworks that may be applicable to tiadinil.

e Contact Experts: Reaching out to academic researchers in the field of plant pathology or the
compound's developer, Nihon Nohyaku, could yield unpublished data or technical reports.

Visualization Best Practices

While specific data for tiadinil is unavailable, you can apply these general principles for creating effective

diagrams in your support center, based on your specifications and general data visualization guidelines [3]:
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¢ Ensure High Contrast: The contrast between text and its background, as well as between diagram
elements, is critical for readability. Test your colors to ensure they are easily distinguishable [3].

e Use Intuitive Colors: Consider using colors that have inherent meaning (e.g., green for
positive/active pathways, red for inhibition/blockage) to make diagrams easier to understand at a
glance [3].

e Leverage Lightness for Gradients: If you need to show a spectrum (e.g., from low to high
expression), use a gradient that changes in lightness (light to dark) rather than just hue, as this is
more intuitive and accessible [3].

Below is a sample Graphviz diagram that illustrates a generic plant defense signaling pathway, which you

can adapt once specific data on tiadinil's mechanism becomes available.
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Application

Defense Pathogen
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Sample Diagram: Generic Plant Defense Induction Pathway

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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